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Compound of Interest

Compound Name: Tosyl-L-phenylalanyl Chloride

CAS No.: 29739-88-6

Cat. No.: B1588259

Get Quote

An In-depth Technical Guide for Laboratory Professionals

N-α-Tosyl-L-phenylalanyl chloromethyl ketone (TPCK) is a widely utilized and potent

irreversible inhibitor of chymotrypsin and other chymotrypsin-like serine proteases.[1][2][3] Its

utility extends to the study of various cellular processes, including apoptosis and signal

transduction pathways.[2][4] However, the very reactivity that makes TPCK a valuable research

tool also necessitates a thorough understanding of its potential hazards and the

implementation of rigorous safety protocols. This guide provides a detailed framework for the

safe handling, storage, and disposal of TPCK, grounded in its chemical properties and

mechanism of action, to ensure the well-being of researchers and the integrity of experimental

outcomes.

Understanding the Hazard: The Chemical Rationale
for Caution
TPCK's primary mechanism of action involves the alkylation of the histidine-57 residue within

the active site of chymotrypsin and similar serine proteases.[5] The chloromethyl ketone moiety

is a key functional group that reacts with the active site, forming a covalent bond and leading to
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irreversible inhibition.[3][6] This high reactivity is not limited to its intended targets; TPCK can

also react with other nucleophilic residues, such as the sulfhydryl group of cysteine in some

cysteine proteases.[3][5][7] This inherent reactivity is the foundation for the safety precautions

outlined in this guide. Exposure to TPCK can lead to skin and eye irritation, and it may cause

respiratory irritation.[8]

Key Chemical and Physical Properties of TPCK
Property Value Source(s)

Molecular Formula C17H18ClNO3S [2][9]

Molecular Weight 351.85 g/mol [2][9]

Appearance White crystalline powder [2][9]

Melting Point 106-108 °C [2][9]

Solubility

Soluble in DMSO (>10

mg/mL), methanol, and

ethanol.[1][9][10]

[1][9][10]

Storage Temperature -20°C (desiccated) [1][2]

Personal Protective Equipment (PPE): Your First
Line of Defense
Given TPCK's potential to cause skin and eye irritation, a comprehensive PPE strategy is non-

negotiable.[8] The following PPE should be considered mandatory when handling TPCK in its

powdered form or in solution.[9][11][12][13]

Eye Protection: Tightly fitting safety goggles with side shields are essential to protect against

accidental splashes or contact with the powder.[9]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) must be worn. Gloves

should be inspected for any signs of degradation before use and disposed of immediately

after handling TPCK.[9] Always wash hands thoroughly after removing gloves.[9]
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Body Protection: A laboratory coat is required to protect street clothing from contamination.

For larger quantities or in situations with a higher risk of spillage, impervious clothing may be

necessary.[9]

Respiratory Protection: When handling the powdered form of TPCK, especially when

weighing, a full-face respirator should be used if exposure limits are exceeded or if irritation

is experienced.[9] All handling of the powder should be performed in a well-ventilated area,

preferably within a certified chemical fume hood.[9]

Prudent Practices for Safe Handling and Storage
Adherence to meticulous handling and storage protocols is critical for both safety and

maintaining the integrity of the compound.

Storage and Stability
TPCK is stable for at least two years when stored as a desiccated powder at -20°C.[1][5] Stock

solutions in dimethyl sulfoxide (DMSO), methanol, or ethanol can be stable for several months

when stored at 4°C.[1][10] However, aqueous working solutions are not stable and should be

prepared fresh for each experiment.[5][10]

Weighing and Reconstitution
The process of weighing and reconstituting TPCK powder presents the highest risk of

aerosolization and exposure.
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Inside Chemical Fume Hood

1. Don Full PPE
(Goggles, Gloves, Lab Coat)

2. Tare Analytical Balance
with Weighing Vessel

3. Carefully Weigh TPCK Powder
(Minimize Air Currents)

4. Add Appropriate Solvent
(e.g., DMSO, Methanol)

5. Gently Vortex
to Fully Dissolve

6. Securely Cap and Label
Stock Solution Vial

Immediate Response Actions

Exposure Event

Eye Contact:
Flush with water for 15 min.

Skin Contact:
Wash with soap and water.

Inhalation:
Move to fresh air.

Ingestion:
Rinse mouth, do not induce vomiting.

Seek Medical Attention

if irritation persists

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/18676023/
https://pubmed.ncbi.nlm.nih.gov/18676023/
https://cdn.caymanchem.com/cdn/msds/20166m.pdf
https://www.chemicalbook.com/msds/tpck_2.pdf
https://pdf.benchchem.com/1682/Improving_the_solubility_of_TPCK_for_in_vitro_assays.pdf
https://www.rakenapp.com/features/toolbox-talks/ppe-is-the-last-resort
https://ehs.tcu.edu/occupational/personal-protective-equipment.php
https://www.osha.gov/personal-protective-equipment
https://www.osha.gov/personal-protective-equipment
https://www.benchchem.com/product/b1588259/docs#a-researcher-s-comprehensive-guide-to-the-safe-handling-of-tpck
https://www.benchchem.com/product/b1588259/docs#a-researcher-s-comprehensive-guide-to-the-safe-handling-of-tpck
https://www.benchchem.com/product/b1588259/docs#a-researcher-s-comprehensive-guide-to-the-safe-handling-of-tpck
https://www.benchchem.com/product/b1588259/docs#a-researcher-s-comprehensive-guide-to-the-safe-handling-of-tpck
https://www.benchchem.com/product/b1588259?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588259?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check
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